7-methoxy-N-(pyridin-2-ylmethyl)-1-benzofuran-2-carboxamide
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Description
7-methoxy-N-(pyridin-2-ylmethyl)-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.299. The purity is usually 95%.
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Scientific Research Applications
Imaging and Diagnostics
Sigma Receptor Scintigraphy in Breast Cancer Detection A study investigated the potential of a new iodobenzamide, designed to visualize primary breast tumors in humans through preferential binding to sigma receptors overexpressed on breast cancer cells. This research highlights the application of benzamide derivatives in diagnostic imaging to identify cancerous tissues, demonstrating the role these compounds can play in enhancing tumor detection and characterizing their proliferation activity (Caveliers et al., 2002).
Drug Metabolism and Pharmacokinetics
Metabolism of Orexin Receptor Antagonists Another study focused on the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, detailing how the compound is metabolized and eliminated in humans. This kind of research is crucial for understanding the safety, efficacy, and dosage requirements of new therapeutic agents, providing a foundation for clinical use and regulatory approval (Renzulli et al., 2011).
Therapeutic Targets and Drug Development
Dopamine D2 Receptors in Neurological Disorders Research into radiolabeled benzamides for imaging dopamine D2 receptors highlights their potential in studying neuropsychiatric disorders and detecting melanoma metastases. These studies underscore the versatility of benzamide derivatives in medical research, from exploring brain receptor dynamics to improving cancer diagnostics (Maffioli et al., 1994).
Properties
IUPAC Name |
7-methoxy-N-(pyridin-2-ylmethyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3/c1-20-13-7-4-5-11-9-14(21-15(11)13)16(19)18-10-12-6-2-3-8-17-12/h2-9H,10H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGCWOJVDJNJVDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)NCC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.